![molecular formula C21H30FN3O2S B302825 2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B302825.png)
2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide, also known as TAK-915, is a novel small molecule drug that has been developed as a potential treatment for cognitive disorders such as Alzheimer's disease and schizophrenia. TAK-915 is a selective inhibitor of the phosphodiesterase 2A (PDE2A) enzyme, which plays a key role in regulating intracellular levels of cyclic nucleotides.
Mechanism of Action
2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide is a selective inhibitor of the PDE2A enzyme, which is highly expressed in the brain. PDE2A plays a key role in regulating the levels of cyclic nucleotides, which are important signaling molecules in the brain. By inhibiting PDE2A, this compound increases the levels of cyclic nucleotides, which in turn enhances cognitive function and memory.
Biochemical and physiological effects:
This compound has been shown to increase the levels of cyclic nucleotides in the brain, which is thought to be the mechanism behind its cognitive-enhancing effects. This compound has also been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide is its selectivity for the PDE2A enzyme, which reduces the risk of off-target effects. Another advantage is its favorable pharmacokinetic profile, which makes it a promising candidate for further development. However, one limitation of this compound is its limited solubility, which may pose challenges for formulation and dosing.
Future Directions
There are several future directions for the development of 2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide. One potential application is in the treatment of cognitive impairment associated with Alzheimer's disease and other neurodegenerative disorders. Another potential application is in the treatment of cognitive impairment associated with schizophrenia and other psychiatric disorders. Further studies are needed to evaluate the safety and efficacy of this compound in clinical trials, and to explore its potential for combination therapy with other cognitive-enhancing drugs.
Synthesis Methods
The synthesis of 2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide involves several steps starting from commercially available starting materials. The key step involves the reaction of 4-fluorophenol with 5-undecyl-1,3,4-thiadiazol-2-amine to form the intermediate this compound. This intermediate is then purified and characterized to obtain the final product.
Scientific Research Applications
2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide has been extensively studied in preclinical models of cognitive impairment. In animal studies, this compound has been shown to improve cognitive function and memory in several different cognitive tasks. This compound has also been shown to increase the levels of cyclic nucleotides in the brain, which is thought to be the mechanism behind its cognitive-enhancing effects.
properties
Molecular Formula |
C21H30FN3O2S |
---|---|
Molecular Weight |
407.5 g/mol |
IUPAC Name |
2-(4-fluorophenoxy)-N-(5-undecyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C21H30FN3O2S/c1-2-3-4-5-6-7-8-9-10-11-20-24-25-21(28-20)23-19(26)16-27-18-14-12-17(22)13-15-18/h12-15H,2-11,16H2,1H3,(H,23,25,26) |
InChI Key |
TUIGPRHNDFUCRH-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)F |
Canonical SMILES |
CCCCCCCCCCCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.